![molecular formula C17H21N7O3S B216227 N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetamide](/img/structure/B216227.png)
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetamide
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Overview
Description
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetamide, also known as CTDP, is a novel compound that has gained attention in recent years due to its potential applications in scientific research. CTDP is a small molecule that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied in detail.
Mechanism of Action
The mechanism of action of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. This compound has been shown to activate the cAMP/PKA pathway and inhibit the mTOR pathway, which are involved in synaptic plasticity and cell growth, respectively. This compound has also been found to modulate the levels of various neurotransmitters and cytokines, which may contribute to its effects on synaptic transmission and immune response.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in cells and animals. In neurons, this compound has been found to enhance synaptic transmission and improve memory by increasing the levels of neurotransmitters such as glutamate and acetylcholine. In cancer cells, this compound has been shown to inhibit cell growth and induce apoptosis by targeting specific signaling pathways such as the PI3K/Akt/mTOR pathway. In immune cells, this compound has been found to modulate the production of cytokines and chemokines, which may contribute to its effects on the immune response.
Advantages and Limitations for Lab Experiments
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetamide has several advantages for lab experiments, including its small molecular size, high purity, and stability. This compound is also readily available from commercial sources, making it easy to obtain for research purposes. However, this compound has some limitations, including its limited solubility in aqueous solutions and its potential toxicity at high concentrations. Careful dose-response studies are needed to determine the optimal concentration of this compound for specific experimental conditions.
Future Directions
There are several future directions for research on N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetamide. One area of interest is the development of more efficient and scalable synthesis methods for this compound. Another area of interest is the identification of specific molecular targets of this compound and the elucidation of its mechanism of action. Additionally, further studies are needed to determine the potential therapeutic applications of this compound in various diseases and to evaluate its safety and efficacy in animal models and human clinical trials.
Synthesis Methods
The synthesis of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetamide involves the reaction of 5-cyclohexyl-1,3,4-thiadiazol-2-amine with 2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetic acid in the presence of coupling agents such as EDC or DCC. The resulting product is purified using column chromatography or recrystallization methods. The yield of this compound varies depending on the reaction conditions and the purity of the starting materials.
Scientific Research Applications
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetamide has been studied for its potential applications in various scientific research areas such as neuroscience, cancer research, and immunology. In neuroscience, this compound has been shown to enhance synaptic transmission and improve memory in animal models of Alzheimer's disease. In cancer research, this compound has been found to inhibit the growth of cancer cells by targeting specific signaling pathways. In immunology, this compound has been shown to modulate the immune response by regulating the production of cytokines and chemokines.
properties
Molecular Formula |
C17H21N7O3S |
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Molecular Weight |
403.5 g/mol |
IUPAC Name |
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(1,3-dimethyl-2,6-dioxopurin-7-yl)acetamide |
InChI |
InChI=1S/C17H21N7O3S/c1-22-13-12(15(26)23(2)17(22)27)24(9-18-13)8-11(25)19-16-21-20-14(28-16)10-6-4-3-5-7-10/h9-10H,3-8H2,1-2H3,(H,19,21,25) |
InChI Key |
QNBORYCUOZBOOU-UHFFFAOYSA-N |
SMILES |
CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)NC3=NN=C(S3)C4CCCCC4 |
Canonical SMILES |
CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)NC3=NN=C(S3)C4CCCCC4 |
Origin of Product |
United States |
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